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Compound of Interest

Compound Name: Allatostatin II

Cat. No.: B12313385 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Allatostatin II, a neuropeptide with significant research applications.

Adherence to these protocols is crucial for minimizing exposure risk and ensuring the integrity

of your experiments.

Immediate Safety and Handling Precautions
Allatostatin II is typically supplied as a lyophilized powder.[1][2] While specific toxicity data is

limited, it is recommended to handle all chemicals with caution.[1] The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[3][4]

Engineering Controls: A mechanical exhaust system is required to minimize inhalation

exposure. A safety shower and eye bath should be readily accessible in the handling area.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Allatostatin II:

Respiratory Protection: A government-approved respirator is recommended if ventilation is

inadequate or when handling larger quantities.

Eye Protection: Chemical safety goggles are necessary to protect against splashes.
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Hand Protection: Wear appropriate protective gloves.

Body Protection: A lab coat or other appropriate protective clothing should be worn.

Operational Plan: From Receipt to Reconstitution
A systematic approach to handling Allatostatin II will ensure safety and experimental success.

Receiving and Storage: Upon receipt, store the lyophilized powder at -20°C to -80°C for

long-term stability. Short-term storage at 4°C is permissible.

Preparation for Reconstitution: Before opening the vial, centrifuge it to ensure the powder is

at the bottom. This is especially important for lyophilized products to prevent loss of material.

Reconstitution: Reconstitute the peptide in an appropriate buffer as per your experimental

protocol. Further dilutions can be made in an assay buffer.

Handling the Solution: Once in solution, continue to use the recommended PPE to avoid

contact.

Disposal Plan
Proper disposal of Allatostatin II and any contaminated materials is critical to prevent

environmental contamination.

Liquid Waste: Do not allow the product to enter drains. Liquid waste should be collected in a

designated, sealed container.

Solid Waste: Used vials, pipette tips, and other contaminated disposable labware should be

collected in a biohazard bag or a designated container for chemical waste.

Decontamination: All spills should be cleaned up promptly while wearing appropriate PPE.

The spill site should be washed thoroughly after material pickup is complete.

Final Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.

Quantitative Data Summary
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Parameter Value Source

Appearance Lyophilized powder

Storage Temperature -20°C to -80°C (long-term)

Short-term Storage 4°C

Incompatibilities
Strong oxidizing agents, strong

bases, strong acids

Experimental Protocols: First Aid
In the event of accidental exposure, follow these first aid measures immediately:

Skin Exposure: Immediately wash the affected skin with soap and copious amounts of water.

If irritation persists, seek medical attention.

Eye Exposure: Flush the eyes with copious amounts of water for at least 15 minutes,

ensuring to separate the eyelids with fingers. If irritation persists, seek medical attention.

Inhalation Exposure: Move the individual to fresh air. If necessary, get medical attention.

Oral Exposure: Rinse the mouth with water. Do not induce vomiting unless directed by

medical personnel.

Visualizing the Workflow for Safe Handling of
Allatostatin II
The following diagram illustrates the key steps for the safe handling of Allatostatin II, from

receiving the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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